Cas no 77037-84-4 (Pyridin-2-yl formate)

• Product Name: Pyridin-2-yl formate
• CAS No: 77037-84-4
• MF: C₆H₅NO₂
• MW: 123.109401464462
• CID: 2801669
• Update Time: 2023-08-07

Pyridin-2-yl formate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridil formate
• oxo pyridinemethanolate
• pyridin-2-yl formate
• Formic acid 2-pyridinyl ester
• Pyridin-2-yl formate

• Inchi： 1S/C6H5NO2/c8-5-9-6-3-1-2-4-7-6/h1-5H
• InChI Key： GRXFFKVMTCXGIX-UHFFFAOYSA-N
• SMILES： O(C=O)C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 95.1
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2